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Compound of Interest

Compound Name: 3-Ethylcyclohexanol

Cat. No.: B1330227 Get Quote

An In-depth Examination of CAS Numbers, Synthesis, and Physicochemical Properties for

Researchers and Drug Development Professionals

The seemingly straightforward chemical entity, 3-ethylcyclohexanol, reveals a nuanced

complexity upon closer inspection, primarily due to the existence of multiple stereoisomers.

This technical guide provides a comprehensive overview of the Chemical Abstracts Service

(CAS) numbers associated with these isomers, along with available data on their synthesis,

separation, and physicochemical properties, tailored for researchers, scientists, and

professionals in drug development.

Identifying the Isomers: A Multiplicity of CAS
Numbers
3-Ethylcyclohexanol can exist as cis and trans diastereomers, each of which is a racemic

mixture of two enantiomers. This stereoisomerism is a critical consideration in chemical and

pharmaceutical research, as different isomers can exhibit distinct biological activities and

physical properties. The assigned CAS numbers for these variations are crucial for

unambiguous identification in procurement, regulatory submissions, and scientific literature.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

3-Ethylcyclohexanol

(unspecified mixture)
4534-76-3 C₈H₁₆O 128.21

(±)-cis-3-

Ethylcyclohexanol
87759-24-8 C₈H₁₆O 128.21

cis-3-

Ethylcyclohexanol
113349-19-2 C₈H₁₆O 128.21

trans-3-

Ethylcyclohexanol
81570-08-3 C₈H₁₆O 128.21

(1S,3S)-3-

Ethylcyclohexan-1-ol
67678568-6 C₈H₁₆O 128.21

(1R,3S)-3-

Ethylcyclohexan-1-ol
Not Available C₈H₁₆O 128.21

Synthesis and Separation of Stereoisomers
The synthesis of 3-ethylcyclohexanol typically results in a mixture of cis and trans isomers.

The controlled synthesis of a specific isomer often requires stereoselective methods. A

common precursor for the synthesis of cyclohexanol derivatives is the corresponding

cyclohexanone.

General Synthesis Pathway
A potential synthetic route to a mixture of 3-ethylcyclohexanol isomers is outlined below. This

process involves the reduction of 3-ethylcyclohexanone.
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3-Ethylcyclohexanol
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(e.g., NaBH₄, LiAlH₄)
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Caption: General synthesis of 3-ethylcyclohexanol isomers.

Experimental Protocol: Reduction of 3-
Ethylcyclohexanone (Hypothetical)

Materials: 3-Ethylcyclohexanone, Sodium borohydride (NaBH₄), Methanol, Diethyl ether,

Hydrochloric acid (1M), Saturated sodium bicarbonate solution, Anhydrous magnesium

sulfate.

Procedure:

Dissolve 3-ethylcyclohexanone in methanol in a round-bottom flask and cool the solution

in an ice bath.

Slowly add sodium borohydride to the stirred solution.

After the addition is complete, allow the reaction to stir for one hour at room temperature.

Quench the reaction by the slow addition of 1M hydrochloric acid until the effervescence

ceases.

Remove the methanol under reduced pressure.

Extract the aqueous residue with diethyl ether.
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Wash the combined organic extracts with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield a mixture of cis- and trans-3-ethylcyclohexanol.

Separation of Cis and Trans Isomers
The separation of the resulting diastereomers is a critical step to obtaining pure isomers. High-

performance liquid chromatography (HPLC) is a promising technique for this purpose. A study

on the separation of cis/trans isomers of the structurally similar 4-ethylcyclohexanol

demonstrated successful separation using a MIL-125(Ti) metal-organic framework as the

stationary phase, suggesting a potential avenue for the separation of 3-ethylcyclohexanol
isomers[1].

Mixture of
cis- and trans-

3-Ethylcyclohexanol
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Caption: HPLC-based separation of 3-ethylcyclohexanol isomers.

Physicochemical and Spectroscopic Data
Detailed experimental data for the individual isomers of 3-ethylcyclohexanol are not

extensively reported in publicly accessible literature. However, some predicted and reported

data for the general compound and its analogs are available.

Table of Physicochemical Properties (Partially Incomplete)

Property
3-
Ethylcyclohexanol
(unspecified)

cis-3-
Ethylcyclohexanol

trans-3-
Ethylcyclohexanol

Boiling Point (°C) Data not available Data not available Data not available

Melting Point (°C) Data not available Data not available Data not available

Density (g/cm³) Data not available Data not available Data not available

Safety and Handling
According to available safety data, 3-ethylcyclohexanol is classified as a substance that

causes skin and serious eye irritation. It may also cause respiratory irritation. Standard

laboratory safety precautions, including the use of personal protective equipment such as

gloves and safety glasses, should be observed when handling this compound.

Biological Activity and Toxicological Profile
Specific studies on the biological activity and toxicology of 3-ethylcyclohexanol isomers are

limited. Research on related cyclohexanol derivatives suggests that these compounds can

have various biological effects. However, direct extrapolation of these findings to 3-
ethylcyclohexanol requires caution, and specific studies on its isomers are warranted to

determine their pharmacological and toxicological profiles.

Conclusion
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3-Ethylcyclohexanol represents a class of compounds where stereochemistry plays a pivotal

role. The accurate identification through specific CAS numbers is the first step for any rigorous

scientific investigation. While comprehensive experimental data on the individual isomers

remain sparse, this guide consolidates the currently available information and highlights the

areas where further research is needed. The development of robust stereoselective synthesis

and efficient separation protocols will be crucial for unlocking the full potential of each 3-
ethylcyclohexanol isomer in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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